Smcy HY Peptide 738-746

• Molecular Formula: C48H82N18O14S
• Molecular Weight: 1167.3 g/mol
• InChI: InChI=1S/C48H82N18O14S/c1-24(2)19-33(46(79)80)64-42(75)31(20-25-10-12-26(68)13-11-25)62-41(74)30(14-15-36(51)69)61-39(72)28(8-5-17-57-47(53)54)59-43(76)32(21-37(52)70)63-40(73)29(9-6-18-58-48(55)56)60-44(77)34(22-67)65-45(78)35(23-81)66-38(71)27(50)7-3-4-16-49/h10-13,24,27-35,67-68,81H,3-9,14-23,49-50H2,1-2H3,(H2,51,69)(H2,52,70)(H,59,76)(H,60,77)(H,61,72)(H,62,74)(H,63,73)(H,64,75)(H,65,78)(H,66,71)(H,79,80)(H4,53,54,57)(H4,55,56,58)/t27-,28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
• InChIKey: AGWYNBDLJBJVJU-AGQURRGHSA-N

Smcy HY Peptide (738-746) (KCSRNRQYL): A Defined H2-Db-Restricted Minor Histocompatibility Antigen Epitope for T-Cell Studies

Smcy HY Peptide (738-746), with the sequence KCSRNRQYL, is a well-characterized 9-amino acid peptide corresponding to residues 738-746 of the murine Smcy (Kdm5d) protein [1]. It is a minor histocompatibility antigen (mHA) that functions as a male-specific transplantation antigen (H-Y antigen) and is presented to CD8+ T cells in the context of the murine MHC class I molecule H2-Db [2]. This peptide is a fundamental tool in immunological research, particularly for studies focused on graft rejection, graft-versus-host disease (GvHD), and T-cell immunodominance [3].

1

Workflow

T-cell immunodominance and epitope competition assays

2

Model System

H2-Db-restricted murine graft rejection and GvHD research

3

Selection Context

Low-avidity epitope tool for vaccine vector and adjuvant studies

• [1] Smcy HY Peptide (738-746) - Product Database. PeptideDB. View Source
• [2] Simpson, E., et al. Table 2: Minor Histocompatibility Antigens. PMC, 2024. View Source
• [3] Hess, S. M., et al. Deletion of naïve T cells recognizing the minor histocompatibility antigen HY with toxin-coupled peptide-MHC class I tetramers inhibits cognate CTL responses and alters immunodominance. Transplant Immunology, 2013. View Source

Why Smcy HY Peptide (738-746) (KCSRNRQYL) Cannot Be Substituted with Other H-Y Antigen Peptides

Substituting Smcy HY Peptide (738-746) (KCSRNRQYL) with other H-Y antigen-derived peptides, such as those from the Uty gene (e.g., WMHHNMDLI), is not scientifically valid due to fundamental differences in their molecular properties and immunological functions. While both are H2-Db-restricted, they differ significantly in their intrinsic avidity for T-cell receptors, their capacity for adjuvant complexation, and their hierarchical role in the immune response [1]. For example, KCSRNRQYL is characterized as a low-avidity epitope, whereas others are high-avidity, leading to distinct priming and memory formation outcomes [2]. Furthermore, the unique cysteine residue at position 2 of KCSRNRQYL confers a specific biochemical ability to form disulfide bonds with phosphorothioate-modified CpG oligonucleotides, a property that directly enhances its utility as a 'primotope' and is absent in peptides lacking this residue [3].

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Avidity mismatch may alter T-cell outcome

Uty-derived peptides exhibit high avidity, whereas KCSRNRQYL is low-avidity; substitution may shift priming and memory profiles.

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CpG complexation property is absent in analogs

The unique Cys2 residue enables disulfide bonding with phosphorothioate CpG; peptides lacking this residue cannot replicate this enhancement.

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Immunodominance hierarchy context may differ

KCSRNRQYL is a subdominant epitope; using a dominant epitope will not model the same T-cell competition dynamics.

• [1] Hess, S. M., et al. Deletion of naïve T cells recognizing the minor histocompatibility antigen HY with toxin-coupled peptide-MHC class I tetramers inhibits cognate CTL responses and alters immunodominance. Transplant Immunology, 2013. View Source
• [2] Borkner, L., et al. Immune Protection by a Cytomegalovirus Vaccine Vector Expressing a Single Low-Avidity Epitope. The Journal of Immunology, 2017. View Source
• [3] Wettstein, P. J., et al. Cysteine-tailed class I-binding peptides bind to CpG adjuvant and enhance primary CTL responses. The Journal of Immunology, 2005. View Source

Quantitative Differentiation of Smcy HY Peptide (738-746) (KCSRNRQYL) from Closest Analogs: A Data-Driven Procurement Guide

Comparative In Vivo CTL Priming Efficiency vs. Uty-Derived Peptide (WMHHNMDLI)

Smcy HY Peptide (KCSRNRQYL, HY2) demonstrates superior efficiency in priming antigen-specific, IFN-γ-secreting cytotoxic T lymphocytes (CTLs) in vivo when compared to the Uty-derived H2-Db-restricted peptide WMHHNMDLI (HY1) [1]. This direct head-to-head comparison was performed using a co-administration strategy with CpG and lipid A adjuvants [1].

CTL Priming vs. Uty Peptide

Head-to-head

Qualitatively superior priming of IFN-γ-secreting CTLs

Supports selection for robust CTL induction with CpG adjuvants

Quantitative fold-change not reported; model context: in vivo murine immunization

Evidence Dimension	Efficiency of in vivo priming of IFN-γ-secreting CTLs
Target Compound Data	More efficient at priming IFN-γ-secreting CTLs
Comparator Or Baseline	Uty HY Peptide (246-254) (WMHHNMDLI, HY1) which showed lower priming efficiency
Quantified Difference	Qualitatively superior; quantitative fold-change not provided but deemed significant for the study's conclusion
Conditions	In vivo immunization in mice with peptide combined with lipid A and CpG adjuvant

Why This Matters

This evidence supports the selection of KCSRNRQYL over the Uty-derived analog for experimental setups where robust primary CTL induction is a critical endpoint, particularly when using CpG-based adjuvants.

• [1] Wettstein, P. J., et al. Cysteine-tailed class I-binding peptides bind to CpG adjuvant and enhance primary CTL responses. The Journal of Immunology, 2005. View Source

Unique 'Primotope' Activity via Cysteine-Mediated CpG Complexation

Smcy HY Peptide (KCSRNRQYL) possesses a unique biochemical property due to its N-terminal cysteine residue (Cys2). It can form a disulfide bond with phosphorothioate groups in synthetic CpG oligonucleotides, causing visible precipitation of the adjuvant and significantly enhancing CTL priming [1]. This property is not shared by the Uty-derived peptide (WMHHNMDLI, HY1) which lacks a cysteine [1]. The functional importance of this residue is confirmed by mutagenesis: substituting the cysteine with alanine (KASRNR-HY1) results in a complete loss of in vivo priming potential [1].

Cys-Mediated CpG Complexation

Head-to-head

Complete loss of in vivo priming upon Cys→Ala substitution

Defines a unique formulation mechanism via disulfide bonding

Cysteine-dependent property confirmed by mutagenesis

Evidence Dimension	Ability to complex with CpG adjuvant and enhance in vivo CTL priming
Target Compound Data	Forms disulfide bond with CpG, causes precipitation, and enhances CTL priming
Comparator Or Baseline	Uty HY Peptide (246-254) (WMHHNMDLI, HY1) does not complex with CpG in the same manner; Cys→Ala mutant of a chimeric peptide loses all priming activity
Quantified Difference	Complete loss of in vivo priming potential upon Cys→Ala substitution
Conditions	In vitro precipitation assay and in vivo CTL priming in mice

Why This Matters

This unique 'primotope' activity provides a rational basis for selecting KCSRNRQYL over other H-Y peptides when developing novel peptide-adjuvant formulations, as it offers a defined mechanism for enhancing immunogenicity.

• [1] Wettstein, P. J., et al. Cysteine-tailed class I-binding peptides bind to CpG adjuvant and enhance primary CTL responses. The Journal of Immunology, 2005. View Source

Immunodominance Hierarchy: Functional Competition with Uty-Derived Epitope

In a polyclonal immune response against male bone marrow cells in female mice, the H2-Db-restricted Uty-derived epitope (WMHHNMDLI) and Smcy-derived epitope (KCSRNRQYL) are both targeted by CD8+ T cells, but Uty constitutes the major (immunodominant) response [1]. This study further demonstrates that Db-Uty+ and Db-Smcy+ T cell populations compete for a limited common resource during priming [1]. Selective deletion of one T-cell population using a toxin-coupled tetramer results in a magnified CTL response against the non-targeted, alternative epitope [1].

Immunodominance Hierarchy

Class-level

Subdominant response relative to Uty-derived epitope

Enables controlled T-cell competition research

Polyclonal anti-H-Y response context; CTL frequencies not provided

Evidence Dimension	Relative magnitude of CTL response in polyclonal immunization
Target Compound Data	Db-Smcy (KCSRNRQYL)-specific T cells constitute a minor response compared to Uty
Comparator Or Baseline	Db-Uty (WMHHNMDLI)-specific T cells constitute the major, immunodominant response
Quantified Difference	Uty response is described as the 'major' response; Smcy response is subdominant. Specific CTL frequencies not provided.
Conditions	In vivo immunization of female mice with male bone marrow cells

Why This Matters

This establishes the precise hierarchical relationship between the two main H2-Db-restricted H-Y epitopes. Researchers can leverage this subdominant status of KCSRNRQYL to study immunodominance mechanisms, T-cell competition, or to elicit responses that are not suppressed by a dominant epitope.

• [1] Hess, S. M., et al. Deletion of naïve T cells recognizing the minor histocompatibility antigen HY with toxin-coupled peptide-MHC class I tetramers inhibits cognate CTL responses and alters immunodominance. Transplant Immunology, 2013. View Source

Vaccine-Mediated Protective Immunity with a Low-Avidity Epitope

Despite being characterized as a 'low-avidity' epitope for T-cell receptors, a mouse cytomegalovirus (MCMV) vaccine vector expressing the Smcy HY Peptide (KCSRNRQYL) can provide complete immune control of a recombinant vaccinia virus expressing the same epitope [1]. This protective effect is contingent on early, robust expression of the epitope within the viral vector's immediate-early ie2 gene, which compensates for its weak intrinsic antigenicity [1]. In contrast, the same epitope expressed from a later gene (M45) provided no protection [1].

Protective Immunity via MCMV

Model context

Complete immune control of recombinant vaccinia virus challenge

Validates low-avidity epitope as viable vaccine target

Protection contingent on immediate-early ie2 gene expression

Evidence Dimension	Protective immunity against viral challenge
Target Compound Data	Complete immune control of recombinant vaccinia virus when expressed in the ie2 gene of an MCMV vector
Comparator Or Baseline	Same epitope expressed from the early M45 gene provided no protection; high-avidity control epitope (SSIEFARL) provided protection regardless of expression context
Quantified Difference	Complete protection vs. no protection
Conditions	Mouse model using MCMV vaccine vectors and recombinant vaccinia virus challenge

Why This Matters

This demonstrates that even a low-avidity peptide can be a viable and effective vaccine target when delivered in an optimized expression system. This differentiates KCSRNRQYL as a valuable tool for investigating vaccine strategies that overcome low antigenicity, which is a common challenge for self/tumor antigens.

• [1] Borkner, L., et al. Immune Protection by a Cytomegalovirus Vaccine Vector Expressing a Single Low-Avidity Epitope. The Journal of Immunology, 2017. View Source

Recommended Research and Industrial Applications for Smcy HY Peptide (738-746) (KCSRNRQYL)

Optimizing CpG-Adjuvanted Vaccines via Disulfide-Bonded Peptide Complexation

Researchers developing CpG-based peptide vaccines should select Smcy HY Peptide (KCSRNRQYL) as a model antigen to exploit its unique ability to form a covalent complex with phosphorothioate CpG via its cysteine residue. This 'primotope' activity is a direct and quantifiable enhancement mechanism that is not available with other common H-Y peptides like Uty-derived WMHHNMDLI [1]. This makes it an ideal candidate for proof-of-concept studies aiming to improve vaccine potency through novel peptide-adjuvant conjugation strategies.

Probing T-Cell Immunodominance and Epitope Competition

To dissect the mechanisms of CD8+ T-cell immunodominance, Smcy HY Peptide (KCSRNRQYL) is essential for use alongside the Uty-derived peptide (WMHHNMDLI). Its established role as a subdominant epitope in the H2-Db-restricted anti-H-Y response allows for controlled experiments on T-cell competition for limited priming resources [1]. This peptide pair provides a robust, well-characterized model system for evaluating interventions that aim to manipulate the immunodominance hierarchy, such as tolerogenic vaccines or tetramer-based cell depletion strategies [1].

Investigating Strategies to Overcome Low T-Cell Avidity in Cancer and Viral Vaccines

As a prototypical 'low-avidity' epitope, KCSRNRQYL is a powerful tool for researchers seeking to enhance vaccine-induced immunity against weak tumor or self-antigens. Studies have shown that when expressed from an immediate-early gene in a viral vector, this low-avidity peptide can elicit complete protective immunity [2]. This validates the peptide as a critical benchmark for developing and testing new delivery platforms or adjuvant formulations specifically designed to overcome low T-cell receptor avidity—a major hurdle in cancer immunotherapy.

Standardized Monitoring of H-Y-Specific CD8+ T-Cell Responses in Transplantation Models

For laboratories studying graft rejection or GvHD in sex-mismatched mouse models (e.g., female recipients of male grafts), Smcy HY Peptide (KCSRNRQYL) is a required, standardized reagent for the specific monitoring of H-Y-directed CD8+ T-cell responses [3]. Its use in ex vivo stimulation assays (e.g., intracellular cytokine staining or ELISPOT) and in generating MHC tetramers provides a consistent and verifiable readout that is fundamental for comparing results across different studies and experimental conditions in the field of transplant immunology [3].

Application

Selection Property

Validation Focus

CpG-adjuvanted vaccine formulation studies

Cysteine-mediated CpG complexation

Quantifiable enhancement of CTL priming

T-cell immunodominance and competition research

Subdominant epitope hierarchy

Response shift upon dominant-epitope deletion

Low-avidity antigen vaccine platform development

Expression-context-dependent protection

Protective immunity with immediate-early vectors

Transplantation model immune monitoring

H2-Db-restricted mHA epitope

Standardized CD8+ T-cell response readout

• [1] Hess, S. M., et al. Deletion of naïve T cells recognizing the minor histocompatibility antigen HY with toxin-coupled peptide-MHC class I tetramers inhibits cognate CTL responses and alters immunodominance. Transplant Immunology, 2013. View Source
• [2] Borkner, L., et al. Immune Protection by a Cytomegalovirus Vaccine Vector Expressing a Single Low-Avidity Epitope. The Journal of Immunology, 2017. View Source
• [3] Simpson, E., et al. Table 2: Minor Histocompatibility Antigens. PMC, 2024. View Source
• [4] Wettstein, P. J., et al. Cysteine-tailed class I-binding peptides bind to CpG adjuvant and enhance primary CTL responses. The Journal of Immunology, 2005. View Source